Cas no 2138038-34-1 (4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole)

• Product Name: 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole
• CAS No: 2138038-34-1
• MF: C₉H₁₂BrClN₂
• MW: 263.561980247498
• CID: 6399007
• PubChem ID: 165491450
• Update Time: 2025-05-19

4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-1159798
• 2138038-34-1
• 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole

• Inchi： 1S/C9H12BrClN2/c10-8-7(5-11)12-9(13-8)6-3-1-2-4-6/h6H,1-5H2,(H,12,13)
• InChI Key： PEIOKTOHKDQBBB-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)NC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 261.98724g/mol
• Monoisotopic Mass: 261.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole

Professional Introduction to 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole (CAS No. 2138038-34-1)

4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole, identified by its CAS number 2138038-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole class, a heterocyclic aromatic structure known for its diverse biological activities and applications in medicinal chemistry. The presence of both bromo and chloromethyl substituents on the imidazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>imidazole core of this compound is particularly noteworthy due to its prevalence in numerous bioactive natural products and synthetic drugs. Imidazoles are known to exhibit a wide range of pharmacological properties, including antifungal, antimicrobial, and anti-inflammatory effects. The specific arrangement of substituents in 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole imparts unique chemical and biological characteristics that make it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel imidazole derivatives with enhanced therapeutic potential. The< strong>bromo substituent at the 4-position and the< strong>chloromethyl group at the 5-position provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, such modifications can improve binding affinity to biological targets or enhance metabolic stability, key factors in drug design.

The< strong>cyclopentyl moiety attached to the imidazole ring adds another layer of complexity and utility. Cycloalkyl groups are often incorporated into drug molecules to improve solubility, reduce toxicity, and enhance bioavailability. In the context of 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole, the cyclopentyl ring may contribute to better pharmacokinetic profiles, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the potential of< strong>4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole as a building block for more complex pharmacophores. Researchers have explored its utility in synthesizing derivatives with targeted biological activities. For example, modifications at the bromo and chloromethyl positions have led to compounds with improved efficacy against certain enzymatic targets, suggesting its role in developing novel therapeutics.

The synthesis of< strong>4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired substituents onto the imidazole core. The efficiency of these synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production.

In addition to its synthetic utility, 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole has shown promise in computational modeling studies. Molecular docking simulations have been used to predict its interactions with various biological targets, providing insights into its potential mechanisms of action. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and identification of promising candidates for further validation.

The pharmaceutical industry continues to invest in innovative approaches to discover new drugs derived from imidazole scaffolds. The versatility of< strong>4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole makes it a valuable asset in this endeavor. Its unique structural features offer opportunities for designing molecules with tailored properties, addressing unmet medical needs across various therapeutic areas.

Ethical considerations are also paramount in pharmaceutical research involving compounds like< strong>4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole. Ensuring responsible synthesis, handling, and disposal practices is essential to minimize environmental impact and promote sustainable chemistry. Collaborative efforts between academia and industry are vital in developing green chemistry principles that align with global sustainability goals.

In conclusion, 4-bromo-5-(chloromethyl)-2-cyclopentyl-1H-imidazole(CAS No. 2138038-34-1) represents a significant advancement in medicinal chemistry research. Its unique structural features and versatile reactivity position it as a key intermediate for developing novel therapeutic agents. As research progresses, this compound is expected to contribute substantially to the discovery and development of next-generation drugs that address complex diseases.